Cas no 1332528-30-9 (3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride)

• Product Name: 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride
• CAS No: 1332528-30-9
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• MDL: MFCD19103302
• CID: 4694941
• Update Time: 2025-08-05

3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride
• 3-Amino-7-(trifluoromethyl)indolin-2-one hydrochloride
• 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one HCl
• 3-amino-7-(trifluoromethyl)-1,3-dihydroindol-2-one hydrochloride
• 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride

• MDL： MFCD19103302
• Inchi： 1S/C9H7F3N2O.ClH/c10-9(11,12)5-3-1-2-4-6(13)8(15)14-7(4)5;/h1-3,6H,13H2,(H,14,15);1H
• InChI Key： BJHSPBFECBLMLI-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC2=C1NC(C2N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 279
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride

Introduction to 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1332528-30-9)

3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride, identified by the chemical compound code CAS No. 1332528-30-9, is a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 3-position and a trifluoromethyl substituent at the 7-position of the indole ring, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and potential drug formulations. The indole core is a well-known scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a trifluoromethyl group at the 7-position of the indole ring is particularly noteworthy, as this substitution pattern is frequently employed to improve metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in indole derivatives as potential candidates for treating various diseases, including cancer and neurodegenerative disorders. The amino group at the 3-position of 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride provides a site for further functionalization, enabling the synthesis of more complex analogs with enhanced biological activity. This flexibility has made it a valuable building block in drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an inhibitor of certain enzymes involved in cancer progression. For instance, studies have suggested that indole derivatives can modulate the activity of kinases and other signaling molecules that are critical in tumor growth and metastasis. The trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets. This property is particularly important for developing drugs that need to exert their effects inside cancer cells.

Furthermore, the hydrochloride salt form ensures that the compound remains stable under various storage conditions and can be easily handled in laboratory settings. This stability is crucial for maintaining the integrity of the molecule during synthetic processes and biological assays. The solubility profile of this compound also facilitates its use in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for biological activity.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high precision. Molecular docking studies have shown that 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride can interact with specific pockets on target proteins, leading to inhibitory effects on key enzymes involved in disease pathways. These computational insights have guided experimental efforts to optimize the structure-activity relationships (SAR) of this series.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted indole precursors followed by functional group transformations to introduce the desired substituents. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange reactions or direct fluorination techniques, depending on the synthetic strategy employed.

In conclusion, 3-Amino-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1332528-30-9) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.